5-chloro-6-hydroxy-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide

• IUPAC Name: 5-chloro-6-oxo-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H16ClN7O2/c17-11-7-10(8-18-16(11)26)15(25)19-9-14-21-20-12-3-4-13(22-24(12)14)23-5-1-2-6-23/h3-4,7-8H,1-2,5-6,9H2,(H,18,26)(H,19,25)
• InChI Key: IHBFPCLCLYWICY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)C4=CNC(=O)C(=C4)Cl)C=C2
• Molecular Formula: C16H16ClN7O2
• Molecular Weight: 373.8 g/mol

Description

5-chloro-6-hydroxy-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C16H16ClN7O2 and its molecular weight is 373.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• The compound is part of a broader class of heterocyclic compounds known for their pharmaceutical significance. It was synthesized through a specific reaction process, indicating its relevance in medicinal chemistry. The structure of similar compounds has been elucidated using spectroscopic techniques (IR, NMR, LC-MS) and confirmed by XRD technique, highlighting the importance of detailed structural analysis in understanding the compound's properties and potential applications (Sallam et al., 2021).

Density Functional Theory (DFT) Calculations

• DFT calculations were performed on similar compounds to determine the harmony between theoretical and experimental values, including HOMO-LUMO energy gap and global reactivity descriptors. This computational approach provides insights into the electronic properties and reactivity of such compounds, which is crucial for predicting their biological activity and stability (Sallam et al., 2021).

Potential Biological Activities

• While the direct biological activities of "5-chloro-6-hydroxy-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide" are not specified in the available literature, related compounds exhibit considerable biological properties such as anti-tumor and anti-inflammatory activities. This suggests the potential of the compound to be explored for similar biological applications, contributing to the development of new therapeutic agents (Sallam et al., 2021).

Molecular Docking Studies

• Molecular docking studies on similar compounds have revealed moderate to good binding energies with target proteins, suggesting the potential of such compounds in drug discovery and development processes. This approach allows for the prediction of the compound's affinity and specificity towards biological targets, which is critical in the early stages of drug development (Flefel et al., 2018).

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring , which is a common feature in many biologically active compounds. It also contains a triazolopyridazine ring, which is a structural feature found in various bioactive compounds . These structural features might suggest that the compound could interact with multiple targets, but without specific studies, it’s hard to identify the exact targets.

Mode of Action

The mode of action would depend on the specific targets of the compound. Generally, compounds with these structural features might interact with their targets by forming hydrogen bonds, hydrophobic interactions, or through π-π stacking .

Biochemical Pathways

Without specific information, it’s hard to determine the exact biochemical pathways this compound might affect. Compounds with similar structures have been found to have various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and physicochemical properties. Compounds containing a pyrrolidine ring are known to efficiently explore the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule .